Cas no 33469-19-1 (1H-Imidazole, 2-(3-methylphenyl)-4-(trifluoromethyl)-)

• Product name: 1H-Imidazole, 2-(3-methylphenyl)-4-(trifluoromethyl)-
• CAS No: 33469-19-1
• MF: C₁₁H₉F₃N₂
• MW: 226.197772741318
• CID: 1457695
• PubChem ID: 57184033

1H-Imidazole, 2-(3-methylphenyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-(3-methylphenyl)-4-(trifluoromethyl)-
• 2-(3-methylphenyl)-5-(trifluoromethyl)-1H-Imidazole
• 2-m-tolyl-4-trifluoromethyl-1(3)H-imidazole
• A18661
• 33469-19-1
• 2-(m-Tolyl)-4-(trifluoromethyl)-1H-imidazole
• DB-068832
• AKOS026730260
• A1-35049
• GS4028
• 2-M-tolyl-5-(trifluoromethyl)-1H-imidazole

• Inchi： InChI=1S/C11H9F3N2/c1-7-3-2-4-8(5-7)10-15-6-9(16-10)11(12,13)14/h2-6H,1H3,(H,15,16)
• InChI Key： DMPMTAYRVMORDC-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)C2=NC=C(N2)C(F)(F)F

Computed Properties

• Exact Mass: 226.07187
• Monoisotopic Mass: 226.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7Ų
• XLogP3: 3

Experimental Properties

• PSA: 28.68